Cas no 53039-46-6 (Benzene, 1-chloro-2-[(4-methoxyphenyl)methyl]-)

• Product Name: Benzene, 1-chloro-2-[(4-methoxyphenyl)methyl]-
• CAS No: 53039-46-6
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 358175
• PubChem ID: 57160588
• Update Time: 2025-04-19

Benzene, 1-chloro-2-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-[(4-methoxyphenyl)methyl]-
• 1-chloro-2-[(4-methoxyphenyl)methyl]benzene
• DTXSID70720445
• 53039-46-6

• Inchi： 1S/C14H13ClO/c1-16-13-8-6-11(7-9-13)10-12-4-2-3-5-14(12)15/h2-9H,10H2,1H3
• InChI Key： FMGHWGCLYIUFGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 232.06559
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23